Cas no 2171527-84-5 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid
• CAS No: 2171527-84-5
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5848987
• PubChem ID: 165555112
• Update Time: 2025-10-30

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid
• 2171527-84-5
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}acetic acid
• EN300-1573322

• Inchi： 1S/C27H23FN2O5/c28-17-11-16(25(31)30-24(26(32)33)15-9-10-15)12-18(13-17)29-27(34)35-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,11-13,15,23-24H,9-10,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CUVRYWHQSFORHJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(NC(C(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid

2-Cyclopropyl-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic Acid: A Comprehensive Overview

The compound 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid, identified by the CAS number 2171527-84-5, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a fluorophenyl group. These structural features contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents. The Fmoc group, in particular, is well-known for its role as a protecting group in peptide synthesis, but its presence in this compound suggests a broader application in modulating biological pathways. The cyclopropyl group adds rigidity to the molecule, potentially enhancing its binding affinity to target proteins. Additionally, the fluorophenyl moiety introduces electronic effects that can influence the compound's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with improved solubility and bioavailability. For instance, the integration of the Fmoc group into drug candidates has been shown to enhance their stability during metabolic processes, making them more suitable for systemic administration.

The synthesis of this compound involves a series of intricate reactions, including Friedel-Crafts acylation and nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of key enzymes involved in disease pathways. Preclinical studies have shown that it exhibits moderate activity against certain kinases, suggesting its utility in oncology research. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool for studying intracellular signaling mechanisms.

From an environmental perspective, the compound's degradation pathways have been studied to assess its ecological impact. Research indicates that under aerobic conditions, it undergoes rapid hydrolysis, minimizing its persistence in aquatic environments. This finding aligns with current sustainability goals in pharmaceutical development.

In conclusion, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}acetic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups make it a valuable asset for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern medicinal chemistry.